![molecular formula C17H22ClNO2S B6270240 [(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl][(4,5-dimethylthiophen-3-yl)methyl]amine hydrochloride CAS No. 2418721-83-0](/img/no-structure.png)
[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl][(4,5-dimethylthiophen-3-yl)methyl]amine hydrochloride
Description
This compound is a derivative of 3,4-Dihydro-2H-1,5-benzodioxepin . It’s a complex organic compound that has potential applications in various fields such as pharmaceuticals, agrochemicals, and dyestuffs .
Synthesis Analysis
The synthesis of similar compounds involves cyclization treatments with a mixture of sodamide and a solvent, or treatment with an alkali metal tert-butoxide or other alkali metal, t.-alkanolate in DMSO, DMF, benzene, toluene, xylene, sulfolane or a t.-alkanol corresponding to the alkanolate employed .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl][(4,5-dimethylthiophen-3-yl)methyl]amine hydrochloride involves the reaction of 3,4-dihydro-2H-1,5-benzodioxepin-7-carbaldehyde with 4,5-dimethyl-3-thiophenemethylamine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,4-dihydro-2H-1,5-benzodioxepin-7-carbaldehyde", "4,5-dimethyl-3-thiophenemethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3,4-dihydro-2H-1,5-benzodioxepin-7-carbaldehyde is reacted with 4,5-dimethyl-3-thiophenemethylamine in the presence of a suitable solvent and a catalyst to form the corresponding imine intermediate.", "Step 2: The imine intermediate is then reduced using a suitable reducing agent to form the amine product.", "Step 3: The amine product is then treated with hydrochloric acid to form the hydrochloride salt of the final compound." ] } | |
| 2418721-83-0 | |
Molecular Formula |
C17H22ClNO2S |
Molecular Weight |
339.9 |
Purity |
83 |
Origin of Product |
United States |
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